Cas no 6007-77-8 (4-(2,5-dimethylthiophen-3-yl)-4-oxobutanoic Acid)
4-(2,5-dimethylthiophen-3-yl)-4-oxobutanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,5-DIMETHYLTHIEN-3-YL)-4-OXOBUTANOIC ACID
- 4-(2,5-dimethylthiophen-3-yl)-4-oxobutanoic acid
- 4-(2,5-Dimethyl-[3]thienyl)-4-oxo-buttersaeure
- 4-(2,5-dimethyl-[3]thienyl)-4-oxo-butyric acid
- 4-(2,5-dimethyl-thiophen-3-yl)-4-oxo-butyric acid
- AC1L6TDL
- AC1Q2HLK
- CTK5B0950
- NSC170825
- SBB042710
- DTXSID40305460
- G23931
- AKOS000268901
- EN300-09327
- 4-(2,5-dimethylthien-3-yl)-4-oxobutanoic acid, AldrichCPR
- AB01332534-02
- 4-(2,5-dimethylthiophen-3-yl)-4-oxobutanoicacid
- STL191139
- NSC-170825
- Z56974912
- 4-(2,5-Dimethylthiophen-3-yl)-4-oxo-butanoic acid
- NSC 170825
- MFCD05267742
- J-513269
- NCGC00339502-01
- SR-01000051313
- SR-01000051313-1
- 6007-77-8
- 4-(2,5-dimethylthiophen-3-yl)-4-oxobutanoic Acid
-
- MDL: MFCD05267742
- Inchi: 1S/C10H12O3S/c1-6-5-8(7(2)14-6)9(11)3-4-10(12)13/h5H,3-4H2,1-2H3,(H,12,13)
- InChI Key: KGHDSIBUTCYURM-UHFFFAOYSA-N
- SMILES: S1C(C)=CC(=C1C)C(CCC(=O)O)=O
Computed Properties
- Exact Mass: 211.04293
- Monoisotopic Mass: 212.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 82.6Ų
Experimental Properties
- PSA: 57.2
- LogP: 2.41240
4-(2,5-dimethylthiophen-3-yl)-4-oxobutanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D458570-50mg |
4-(2,5-dimethylthiophen-3-yl)-4-oxobutanoic Acid |
6007-77-8 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D458570-100mg |
4-(2,5-dimethylthiophen-3-yl)-4-oxobutanoic Acid |
6007-77-8 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D458570-500mg |
4-(2,5-dimethylthiophen-3-yl)-4-oxobutanoic Acid |
6007-77-8 | 500mg |
$ 365.00 | 2022-06-05 | ||
| Chemenu | CM468379-1g |
4-(2,5-DIMETHYLTHIEN-3-YL)-4-OXOBUTANOIC ACID |
6007-77-8 | 95%+ | 1g |
$425 | 2023-02-02 | |
| 1PlusChem | 1P00ECZV-50mg |
4-(2,5-DIMETHYLTHIEN-3-YL)-4-OXOBUTANOIC ACID |
6007-77-8 | 95% | 50mg |
$132.00 | 2025-02-27 | |
| 1PlusChem | 1P00ECZV-100mg |
4-(2,5-DIMETHYLTHIEN-3-YL)-4-OXOBUTANOIC ACID |
6007-77-8 | 95% | 100mg |
$170.00 | 2025-02-27 | |
| 1PlusChem | 1P00ECZV-250mg |
4-(2,5-DIMETHYLTHIEN-3-YL)-4-OXOBUTANOIC ACID |
6007-77-8 | 95% | 250mg |
$218.00 | 2025-02-27 | |
| 1PlusChem | 1P00ECZV-500mg |
4-(2,5-DIMETHYLTHIEN-3-YL)-4-OXOBUTANOIC ACID |
6007-77-8 | 95% | 500mg |
$362.00 | 2025-02-27 | |
| 1PlusChem | 1P00ECZV-1g |
4-(2,5-DIMETHYLTHIEN-3-YL)-4-OXOBUTANOIC ACID |
6007-77-8 | 95% | 1g |
$495.00 | 2025-02-27 | |
| 1PlusChem | 1P00ECZV-2.5g |
4-(2,5-DIMETHYLTHIEN-3-YL)-4-OXOBUTANOIC ACID |
6007-77-8 | 95% | 2.5g |
$918.00 | 2025-02-27 |
4-(2,5-dimethylthiophen-3-yl)-4-oxobutanoic Acid Suppliers
4-(2,5-dimethylthiophen-3-yl)-4-oxobutanoic Acid Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
Additional information on 4-(2,5-dimethylthiophen-3-yl)-4-oxobutanoic Acid
4-(2,5-Dimethylthiophen-3-yl)-4-Oxobutanoic Acid: A Promising Compound in Biomedical Research
4-(2,5-Dimethylthiophen-3-yl)-4-oxobutanoic Acid, with the CAS number 6007-77-8, represents a significant advancement in the field of organic chemistry and biomedical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. Recent studies have highlighted its role in modulating biological pathways, making it a subject of interest among researchers and pharmaceutical companies.
The molecular framework of 4-(2,5-Dimethylthiophen-3-yl)-4-oxobutanoic Acid is built around a thiophene ring, a five-membered aromatic heterocycle, which is functionalized with methyl groups at positions 2 and 5. This structural feature contributes to its stability and reactivity, enabling it to interact with various biological targets. The presence of the 4-oxobutanoic acid moiety further enhances its pharmacological profile, offering potential for targeted therapeutic applications.
Recent advancements in synthetic chemistry have facilitated the efficient preparation of 4-(2,5-Dimethylthiophen-3-yl)-4-oxobutanoic Acid. Researchers have employed catalytic methods and green chemistry principles to optimize its synthesis, reducing environmental impact while maintaining high yield and purity. These developments are crucial for scaling up production for industrial and clinical applications.
One of the most notable applications of 4-(2,5-Dimethylthiophen-3-yl)- 4-oxobutanoic Acid lies in its potential as a modulator of metabolic pathways. Studies published in Frontiers in Pharmacology (2023) have demonstrated its ability to influence lipid metabolism, suggesting its utility in the treatment of metabolic disorders such as obesity and type 2 diabetes. The compound's interaction with key enzymes in these pathways highlights its potential as a therapeutic agent.
In the realm of neuropharmacology, 4-(2,5-Dimethylthiophen-3-yl)-4-oxobutanoic Acid has shown promise in modulating neurotransmitter systems. A 2024 study in Journal of Medicinal Chemistry revealed its ability to interact with serotonin receptors, potentially offering new avenues for the treatment of mood disorders and anxiety. These findings underscore its relevance in the development of novel antidepressants and anxiolytic agents.
The compound's pharmacokinetic properties are another area of active research. Researchers are investigating its absorption, distribution, metabolism, and excretion (ADME) profiles to optimize its therapeutic efficacy. Preliminary studies suggest that 4-(2,5-Dimethylthi 4-oxobutanoic Acid exhibits favorable bioavailability and prolonged half-life, which are critical factors in drug development. These characteristics make it a compelling candidate for further clinical investigation.
Moreover, the compound's potential in anti-inflammatory applications has attracted attention. A 2023 study in Pharmaceutical Research highlighted its ability to inhibit pro-inflammatory cytokines, suggesting its utility in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) pathways, a key regulator of inflammatory responses.
Collaborative efforts between academic institutions and pharmaceutical companies are driving the exploration of 4-(2,5-Dimethylthiophen-3-yl)-4-oxobutanoic Acid's therapeutic potential. For instance, a partnership between the University of Cambridge and a biotech firm has led to the development of a novel drug candidate based on this compound, currently in phase II clinical trials for the treatment of metabolic syndrome. Such collaborations are essential for translating basic research into clinical applications.
Despite its promising profile, challenges remain in the development of 4-(2,5-Dimethylthiophen-3-yl)-4-oxobutanoic Acid. Researchers are working to address issues related to its solubility and formulation, which are critical for ensuring its effectiveness in vivo. Advanced drug delivery systems, including nanocarriers and liposomes, are being explored to enhance its bioavailability and target specificity.
The compound's role in personalized medicine is another emerging area of interest. With the rise of precision medicine, there is growing emphasis on tailoring therapies to individual patient profiles. 4-(2,5-Dimethylthiophen-3-yl)-4-oxobutanoic Acid may offer a unique advantage in this context due to its ability to interact with multiple biological targets, allowing for more flexible and adaptive treatment strategies.
Furthermore, the environmental impact of synthesizing and utilizing 4-(2,5-Dimethylthiophen-3-yl)-4-oxobutanoic Acid is a topic of increasing importance. Sustainable practices, such as the use of renewable feedstocks and energy-efficient processes, are being integrated into its production to minimize ecological footprint. These efforts align with global initiatives to promote green chemistry and responsible innovation.
As research continues to unfold, the potential applications of 4-(2,5-Dimethylthiophen-3-yl)-4-oxobutanoic Acid are expanding. Its ability to modulate diverse biological pathways positions it as a versatile tool in the development of new therapies. The ongoing exploration of its pharmacological properties and therapeutic applications is expected to yield significant advancements in the coming years.
Ultimately, the future of 4-(2,5-Dimethylthiophen-3-yl)-4-oxobutanoic Acid lies in its ability to meet the evolving needs of patients and healthcare providers. Continued investment in research and development, along with collaborative efforts across disciplines, will be essential in translating its potential into tangible medical benefits. The compound's journey from the laboratory to the clinic represents a testament to the power of scientific innovation in addressing complex health challenges.
In conclusion, 4-(2,5-Dimethylthiophen-3-yl)-4-oxobutanoic Acid stands at the intersection of chemistry and medicine, offering a glimpse into the future of therapeutic interventions. Its unique molecular structure and diverse biological activities make it a promising candidate for further exploration. As researchers continue to uncover its potential, the compound is poised to play a significant role in the advancement of modern medicine.
6007-77-8 (4-(2,5-dimethylthiophen-3-yl)-4-oxobutanoic Acid) Related Products
- 26420-27-9(4-(2,5-dimethylthiophen-3-yl)butanoic Acid)
- 945953-48-0(2-Pentyl-6,7-dihydro-5H-benzobthiophen-4-one)
- 500891-66-7(1-(2,5-Dimethylthiophen-3-yl)butan-1-one)
- 32427-84-2(1-(2,5-dimethyl-3-thienyl)propan-1-one)
- 61942-70-9(4H-Cyclohepta[b]thiophen-4-one, 5,6,7,8-tetrahydro-)
- 105731-27-9(Cyclopentaneacetic acid, 1-[2-(2,5-dimethyl-3-thienyl)-2-oxoethyl]-)
- 105731-28-0(Cyclohexaneacetic acid, 1-[2-(2,5-dimethyl-3-thienyl)-2-oxoethyl]-)
- 70693-79-7(1-Dodecanone, 1-(2-methylthienyl)-)
- 33449-56-8(3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one)
- 70693-78-6(1-Pentanone, 1-(2-methylthienyl)-)